Cas no 6796-27-6 (4-propylheptanoic acid)

• Product Name: 4-propylheptanoic acid
• CAS No: 6796-27-6
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 4655258
• PubChem ID: 18623020
• Update Time: 2025-05-20

4-propylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-propylheptanoic acid
• 6796-27-6
• EN300-1849400
• 4-n-propyl-heptanoic acid
• G64607
• 4-Propylheptansaure
• MFCD20639031
• SCHEMBL6690683

• Inchi： 1S/C10H20O2/c1-3-5-9(6-4-2)7-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
• InChI Key： KEVIAJOKJAAXQZ-UHFFFAOYSA-N
• SMILES： OC(CCC(CCC)CCC)=O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 4-propylheptanoic acid

Introduction to 4-propylheptanoic acid (CAS No. 6796-27-6)

4-propylheptanoic acid, with the chemical formula C₁₁H₂₂O₂, is a medium-chain carboxylic acid that has garnered significant attention in the field of pharmaceutical research and biochemical studies. This compound, identified by its CAS number 6796-27-6, is characterized by a straight-chain structure with a propyl group attached to the fourth carbon of the heptanoic acid backbone. Its unique molecular architecture makes it a valuable candidate for various applications, ranging from drug development to biochemical assays.

The significance of 4-propylheptanoic acid lies in its potential biological activities and its role as a synthetic intermediate. Recent studies have highlighted its utility in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The compound's structural features, including its medium-chain length and the presence of a propyl substituent, contribute to its favorable pharmacokinetic properties, such as improved solubility and bioavailability.

In the realm of drug discovery, 4-propylheptanoic acid has been explored for its potential role in modulating various biological pathways. For instance, research indicates that derivatives of this compound may exhibit anti-inflammatory and analgesic properties. These findings are particularly intriguing given the increasing demand for alternative treatments that target chronic inflammatory conditions without the side effects associated with traditional NSAIDs.

Moreover, the chemical properties of 4-propylheptanoic acid make it an excellent candidate for use in biochemical assays and as a reference standard. Its well-defined structure and stability under various conditions ensure that it can be reliably used in laboratory settings for studying enzyme kinetics, receptor binding interactions, and metabolic pathways. This has made it a valuable tool for researchers aiming to elucidate the mechanisms underlying various diseases.

Recent advancements in synthetic chemistry have also opened new avenues for exploring the applications of 4-propylheptanoic acid. Techniques such as catalytic hydrogenation and esterification have been employed to modify its structure, leading to the synthesis of novel analogs with enhanced biological activity. These derivatives are being tested in preclinical studies to evaluate their potential as lead compounds for new drugs.

The role of 4-propylheptanoic acid in drug development is further underscored by its incorporation into complex molecular frameworks. For example, it has been used as a building block in the synthesis of peptide mimetics and non-peptide ligands that target specific receptors involved in disease pathways. Such applications highlight its versatility and importance in medicinal chemistry.

From a biochemical perspective, 4-propylheptanoic acid has been studied for its effects on lipid metabolism and energy homeostasis. Research suggests that this compound may influence the activity of key enzymes involved in fatty acid oxidation and synthesis. These findings are particularly relevant given the growing interest in targeting metabolic disorders such as obesity and type 2 diabetes.

The industrial significance of 4-propylheptanoic acid cannot be overstated. Its synthesis on an industrial scale has been optimized to ensure high yield and purity, making it accessible for large-scale applications. This has facilitated its use in various industries, including pharmaceuticals, cosmetics, and specialty chemicals. The compound's compatibility with other reagents and its stability under storage conditions further enhance its industrial appeal.

In conclusion, 4-propylheptanoic acid (CAS No. 6796-27-6) is a multifaceted compound with diverse applications in pharmaceutical research and industrial chemistry. Its unique structural features and favorable biological properties make it a valuable asset in drug development and biochemical studies. As research continues to uncover new applications for this compound, its importance is likely to grow even further.